3-Methyl-7-(2-phenylethyl)-8-(propylamino)purine-2,6-dione

• IUPAC Name: 3-methyl-7-(2-phenylethyl)-8-(propylamino)purine-2,6-dione
• InChI: InChI=1S/C17H21N5O2/c1-3-10-18-16-19-14-13(15(23)20-17(24)21(14)2)22(16)11-9-12-7-5-4-6-8-12/h4-8H,3,9-11H2,1-2H3,(H,18,19)(H,20,23,24)
• InChI Key: VIWQZLATRNHBGF-UHFFFAOYSA-N
• Canonical SMILES: CCCNC1=NC2=C(N1CCC3=CC=CC=C3)C(=O)NC(=O)N2C
• Molecular Formula: C17H21N5O2
• Molecular Weight: 327.4 g/mol

Description

3-Methyl-7-(2-phenylethyl)-8-(propylamino)purine-2,6-dione is a synthetic compound that belongs to the class of purine derivatives. It is commonly known as MPEP and has been extensively studied for its potential therapeutic applications in various neurological disorders.

Mechanism Of Action

MPEP acts as a selective antagonist of mGluR5 by binding to the allosteric site of the receptor. This results in the inhibition of the receptor's signaling pathway, which leads to a decrease in neuronal excitability and synaptic plasticity. MPEP has also been shown to modulate the release of glutamate, a major neurotransmitter involved in various neurological disorders.
Biochemical and Physiological Effects:
MPEP has been shown to have a range of biochemical and physiological effects, including the modulation of synaptic plasticity, neuronal excitability, and glutamate release. It has also been shown to have anti-inflammatory and neuroprotective effects.

Advantages And Limitations For Lab Experiments

One of the advantages of MPEP is its high selectivity for mGluR5, which makes it a useful tool for studying the role of this receptor in various neurological disorders. However, one of the limitations of MPEP is its poor solubility in aqueous solutions, which can make it difficult to administer in vivo.

Future Directions

There are several future directions for the research on MPEP. One direction is to investigate its potential therapeutic applications in other neurological disorders, such as epilepsy and schizophrenia. Another direction is to develop more selective and potent antagonists of mGluR5, which can be used as potential drugs for the treatment of neurological disorders. Additionally, the development of more efficient synthesis methods for MPEP can also facilitate its use in research and drug development.
In conclusion, MPEP is a synthetic compound that has been extensively studied for its potential therapeutic applications in various neurological disorders. Its selective antagonism of mGluR5 makes it a useful tool for studying the role of this receptor in various neurological disorders. However, its poor solubility in aqueous solutions can make it difficult to administer in vivo. There are several future directions for the research on MPEP, including investigating its potential therapeutic applications in other neurological disorders and developing more selective and potent antagonists of mGluR5.

Scientific Research Applications

MPEP has been extensively studied for its potential therapeutic applications in various neurological disorders, including Alzheimer's disease, Parkinson's disease, and Fragile X syndrome. It has been shown to act as a selective antagonist of the metabotropic glutamate receptor subtype 5 (mGluR5), which is involved in the regulation of synaptic plasticity and neuronal excitability.